Cas no 392-64-3 (Butanoic acid,2,4-difluoro-3-oxo-, methyl ester)
392-64-3 structure
Product Name:Butanoic acid,2,4-difluoro-3-oxo-, methyl ester
CAS No:392-64-3
MF:C5H6F2O3
MW:152.096148967743
CID:294309
PubChem ID:45119092
Update Time:2025-04-19
Butanoic acid,2,4-difluoro-3-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2,4-difluoro-3-oxo-, methyl ester
- Acetoaceticacid, 2,4-difluoro-, methyl ester (8CI)
- 392-64-3
- methyl 2,4-difluoro-3-oxobutanoate
- DTXSID001298272
- SCHEMBL1366208
-
- Inchi: 1S/C5H6F2O3/c1-10-5(9)4(7)3(8)2-6/h4H,2H2,1H3
- InChI Key: DLNXEQBSDIIGBC-UHFFFAOYSA-N
- SMILES: FC(C(=O)OC)C(CF)=O
Computed Properties
- Exact Mass: 152.029
- Monoisotopic Mass: 152.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
- XLogP3: 0.8
Butanoic acid,2,4-difluoro-3-oxo-, methyl ester Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
392-64-3 (Butanoic acid,2,4-difluoro-3-oxo-, methyl ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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